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Compound of Interest

Compound Name: 6-Deoxy-9α-hydroxycedrodorin

Cat. No.: B10855954

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Despite extensive searches, the primary scientific literature detailing the initial

isolation, structure elucidation, and comprehensive biological testing of 6-Deoxy-9α-
hydroxycedrodorin could not be located. The information presented herein is synthesized

from available chemical database entries and general knowledge of related compounds. As

such, detailed experimental protocols and quantitative spectroscopic data are currently

unavailable. This guide will be updated as more specific information becomes accessible.

Executive Summary
6-Deoxy-9α-hydroxycedrodorin is a complex natural product classified as a limonoid, a

subclass of highly oxygenated tetranortriterpenoids. Limonoids are predominantly found in

plant families such as Meliaceae and Rutaceae. The chemical formula for 6-Deoxy-9α-
hydroxycedrodorin is C₂₇H₃₄O₉, with a molecular weight of 502.56 g/mol . Its complex

structure suggests a polycyclic framework, characteristic of cedrodorin-type limonoids. While

specific biological activities have not been detailed in accessible literature, related compounds

from the Cedrela genus, a likely source of this molecule, are known for their insecticidal and
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anti-inflammatory properties. This document provides an overview of its known chemical

properties and places it within the broader context of limonoid chemistry and biology.

Chemical Structure and Properties
The definitive chemical structure of 6-Deoxy-9α-hydroxycedrodorin has been inferred from its

systematic name and the structures of related cedrodorin limonoids. A visual representation is

crucial for understanding its chemical reactivity and potential biological interactions.

General Physicochemical Properties
A summary of the basic chemical identifiers and properties for 6-Deoxy-9α-
hydroxycedrodorin is provided in the table below.

Property Value Source

CAS Number 247036-52-8 Generic Chemical Databases

Molecular Formula C₂₇H₃₄O₉ Generic Chemical Databases

Molecular Weight 502.56 g/mol Generic Chemical Databases

Synonyms

4H-10,12a-Epoxy-7,11-

methano-2H-cycloocta[f]

[1]benzopyran-8-acetic acid, 4-

(3-furanyl)dodecahydro-

6a,12b-dihydroxy-4a,7,9,9-

tetramethyl-2,14-dioxo-, methyl

ester,

(4S,4aS,6aS,7S,8S,10R,11S,1

2aR,12bS)-

Generic Chemical Databases

Putative Biological Activity and Signaling Pathways
While specific studies on 6-Deoxy-9α-hydroxycedrodorin are not available, the broader class

of limonoids from the Meliaceae family, particularly the genus Cedrela, have well-documented

biological activities.
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Insecticidal and Antifeedant Activity
Limonoids are renowned for their insecticidal and antifeedant properties. They can act on

various insect receptors and signaling pathways, leading to feeding deterrence, growth

disruption, and mortality. The potential mechanism of action for limonoids as insect deterrents

is illustrated in the following diagram.

6-Deoxy-9α-hydroxycedrodorin
(Limonoid)
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Central Nervous
System Processing

Behavioral Response:
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Click to download full resolution via product page

Figure 1: Proposed mechanism for limonoid-induced insect antifeedant behavior. (Within 100
characters)

Experimental Protocols (Generalized)
Detailed experimental protocols for the isolation or synthesis of 6-Deoxy-9α-
hydroxycedrodorin are not available. However, a general workflow for the isolation of

limonoids from a plant source like Cedrela odorata can be described.

General Isolation Workflow for Limonoids
The isolation of limonoids from plant material typically involves a series of extraction and

chromatographic steps. A generalized workflow is presented below.
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Dried Plant Material
(e.g., Cedrela bark)

Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(Silica Gel)

Polar Fraction

Fraction Collection
and TLC Analysis

Preparative HPLC

Limonoid-rich Fractions

Pure 6-Deoxy-9α-
hydroxycedrodorin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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